Cas no 42877-11-2 (5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene)
42877-11-2 structure
Product name:5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- BENZENE, 5-(CHLOROMETHYL)-1,2-DIMETHOXY-3-NITRO-
- 5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene
- 42877-11-2
- DTXSID501253104
- EN300-1964537
-
- MDL： MFCD25963416
- Inchi： InChI=1S/C9H10ClNO4/c1-14-8-4-6(5-10)3-7(11(12)13)9(8)15-2/h3-4H,5H2,1-2H3
- InChI Key： WFSXLEKNOFWVRE-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 231.0298355Da
- Monoisotopic Mass: 231.0298355Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.3Ų
- XLogP3: 2.1
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1964537-2.5g |
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene |
42877-11-2 | 2.5g |
$1539.0 | 2023-09-17 | ||
| Enamine | EN300-1964537-10.0g |
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene |
42877-11-2 | 10g |
$3376.0 | 2023-05-31 | ||
| Enamine | EN300-1964537-1g |
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene |
42877-11-2 | 1g |
$785.0 | 2023-09-17 | ||
| Enamine | EN300-1964537-5.0g |
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene |
42877-11-2 | 5g |
$2277.0 | 2023-05-31 | ||
| Enamine | EN300-1964537-0.1g |
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene |
42877-11-2 | 0.1g |
$691.0 | 2023-09-17 | ||
| Enamine | EN300-1964537-1.0g |
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene |
42877-11-2 | 1g |
$785.0 | 2023-05-31 | ||
| Enamine | EN300-1964537-5g |
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene |
42877-11-2 | 5g |
$2277.0 | 2023-09-17 | ||
| Enamine | EN300-1964537-10g |
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene |
42877-11-2 | 10g |
$3376.0 | 2023-09-17 | ||
| Enamine | EN300-1964537-0.25g |
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene |
42877-11-2 | 0.25g |
$723.0 | 2023-09-17 | ||
| Enamine | EN300-1964537-0.5g |
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene |
42877-11-2 | 0.5g |
$754.0 | 2023-09-17 |
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene Related Literature
-
Chantal T. Falzon,Ilhyong Ryu,Carl H. Schiesser Chem. Commun., 2002, 2338-2339
-
Myriam Linke,Norifumi Fujita,Jean-Claude Chambron,Valérie Heitz,Jean-Pierre Sauvage New J. Chem., 2001,25, 790-796
-
Kwok-ho Lam RSC Adv., 2016,6, 96743-96751
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